3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 3,6-bis[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4O2S/c1-24-15-7-3-13(4-8-15)11-17-20-21-19-23(17)22-18(26-19)12-14-5-9-16(25-2)10-6-14/h3-10H,11-12H2,1-2H3
• InChI Key: CIPWHFJTJOGNHH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)OC

Description

3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BMTT, is a heterocyclic compound that has gained significant interest in scientific research due to its potential therapeutic applications. BMTT belongs to the family of triazolo-thiadiazole derivatives, which have been reported to possess various pharmacological activities.

Mechanism of Action

The mechanism of action of 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membrane integrity. In addition, 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit antiviral activity by inhibiting viral replication.
Biochemical and Physiological Effects
3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and oxidative stress markers. 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to increase the levels of antioxidant enzymes and reduce lipid peroxidation. In addition, 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been reported to exhibit low toxicity, which makes it suitable for in vitro and in vivo experiments. However, the limitations of 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include its poor solubility in water and its limited availability.

Future Directions

There are several future directions for 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research. One of the potential applications of 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is in the treatment of cancer. Further studies are needed to investigate the mechanism of action of 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential as a chemotherapeutic agent. 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can also be investigated for its potential as an anti-inflammatory and antioxidant agent. In addition, 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be studied for its effect on the central nervous system and its potential as a neuroprotective agent. Further research is also needed to improve the solubility and availability of 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Synthesis Methods

The synthesis of 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several research studies. One of the commonly used methods involves the reaction of 4-methoxybenzyl bromide with 2-amino-5-mercapto-1,3,4-thiadiazole in the presence of potassium carbonate and copper powder. The resulting intermediate is then reacted with 1,2,4-triazole-3-thiol to yield 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The purity and yield of the synthesized compound can be improved by recrystallization and column chromatography.

Scientific Research Applications

3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research studies. It has been reported to possess antitumor, antifungal, antibacterial, and antiviral activities. 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been investigated for its potential as an anti-inflammatory and antioxidant agent. In addition, 3,6-Bis(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its effect on the central nervous system and its potential as a neuroprotective agent.